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An In-depth Technical Guide to 4-Hydroxyhexan-
3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-hydroxyhexan-3-one, a
secondary alpha-hydroxy ketone. It details the chemical structure, physicochemical properties,
and spectral data of the molecule. This document includes a representative experimental
protocol for its synthesis via acyloin condensation and a summary of its known safety and
toxicity information. The information is presented to support researchers, scientists, and
professionals in drug development and related fields.

Introduction

4-Hydroxyhexan-3-one, also known as propioin, is an organic compound with the molecular
formula CeH1202.[1][2] As a secondary alpha-hydroxy ketone, it features a hydroxyl group on
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the carbon atom adjacent to a carbonyl group.[1] This structural motif is of interest in organic
synthesis and is found in various biologically active molecules. 4-Hydroxyhexan-3-one is also
a known metabolite produced by Saccharomyces cerevisiae.[1] This guide aims to consolidate
the available technical information on 4-hydroxyhexan-3-one, providing a valuable resource
for its application in research and development.

Chemical Structure and Identifiers

The chemical structure of 4-hydroxyhexan-3-one consists of a six-carbon chain with a ketone
at the third position and a hydroxyl group at the fourth position.

Caption: 2D Chemical Structure of 4-Hydroxyhexan-3-one.

Table 1: Chemical Identifiers for 4-Hydroxyhexan-3-one

Identifier Value

IUPAC Name 4-hydroxyhexan-3-one[1]

CAS Number 4984-85-4[1][3]

Molecular Formula CeH1202[1][3]

Molecular Weight 116.16 g/mol [1][3]

Canonical SMILES CCC(C(=0)CO)O[1]

inChi INChl=1S/C6H1202/c1-3-5(7)6(8)4-2/h5,7H,3-
4H2,1-2H3[1][4]

InChlKey SKCYVGUCBRYGTE-UHFFFAQOYSA-NJ[1]

Synonyms Propioin, 4-Hydroxy-3-hexanone, Ethyl a-

hydroxypropyl ketone[1]

The molecule possesses a chiral center at the fourth carbon, and therefore exists as two
stereoisomers: (4R)-4-hydroxyhexan-3-one and (4S)-4-hydroxyhexan-3-one.[2][5]

Physicochemical Properties
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A summary of the key physical and chemical properties of 4-hydroxyhexan-3-one is provided
in the table below.

Table 2: Physicochemical Properties of 4-Hydroxyhexan-3-one

Property Value Reference(s)
Appearance Liquid [4]

Density 0.956 g/mL [6]

Boiling Point 167 °C at 760 mmHg

Flash Point 54 °C (129.2 °F) [31[4]
Refractive Index 1.434 [6]

Solubility Soluble in alcohol.

XLogP3-AA 0.7 (2]

Experimental Protocols
Synthesis of 4-Hydroxyhexan-3-one via Acyloin
Condensation

4-Hydroxyhexan-3-one can be synthesized through the acyloin condensation of
propionaldehyde. This reaction involves the cyanide-catalyzed dimerization of the aldehyde to
form the a-hydroxy ketone.

Reaction Scheme:

2 x Propionaldehyde

Reflux

T

4-Hydroxyhexan-3-one
_______ »
(NaCN, Ethanol/WateD
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Caption: Synthesis of 4-Hydroxyhexan-3-one.
Experimental Protocol:
o Materials:
o Propionaldehyde
o Sodium cyanide (NaCN)
o Ethanol
o Water
o Diethyl ether
o Saturated sodium bicarbonate solution
o Anhydrous magnesium sulfate
o Hydrochloric acid (for neutralization)
e Apparatus:

Round-bottom flask

[e]

Reflux condenser

o

[¢]

Stirring plate

[e]

Separatory funnel

[e]

Distillation apparatus
e Procedure:

o A solution of sodium cyanide in water is added to a solution of propionaldehyde in ethanol
in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.
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o The reaction mixture is refluxed for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

o After the reaction is complete, the mixture is cooled to room temperature and the ethanol

is removed under reduced pressure.

o The remaining aqueous layer is extracted with diethyl ether.

o The combined organic extracts are washed with saturated sodium bicarbonate solution

and then with water.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated.

o The crude product is purified by distillation under reduced pressure to yield pure 4-

hydroxyhexan-3-one.

Spectral Data

The structural characterization of 4-hydroxyhexan-3-one is supported by various

spectroscopic techniques.

Table 3: Summary of Spectral Data for 4-Hydroxyhexan-3-one

Key Features and

Technique _ Reference(s)
Observations
Data available on

1H NMR [2]
SpectraBase.
Data available on

13C NMR [2]
SpectraBase.
Characteristic peaks for O-H

FTIR (Neat) [2]

and C=0 stretching.

Mass Spec (GC-MS)

Molecular ion peak and
characteristic fragmentation

pattern observed.

[1]2]
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Logical Relationships and Workflows

The synthesis and purification of 4-hydroxyhexan-3-one follow a logical workflow.

Synthesis

Propionaldehyde + NaCN

Reflux in Ethanol/Water

Work-up

Solvent Extraction

Washing

Purification

y

Gacuum DistillatioD

Ana

lysis

Click to download full resolution via product page
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Caption: Experimental Workflow for 4-Hydroxyhexan-3-one.

Safety and Handling

4-Hydroxyhexan-3-one is classified as a flammable liquid and is harmful if swallowed, in
contact with skin, or if inhaled.[1]

Table 4: GHS Hazard Information for 4-Hydroxyhexan-3-one

Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor
Acute toxicity, Oral H302: Harmful if swallowed

Acute toxicity, Dermal H312: Harmful in contact with skin
Acute toxicity, Inhalation H332: Harmful if inhaled

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated fume hood.

Conclusion

This technical guide has summarized the key chemical and physical properties, synthesis, and
safety information for 4-hydroxyhexan-3-one. The provided data tables and diagrams offer a
structured overview for easy reference. This compilation serves as a foundational resource for
researchers and professionals requiring detailed technical information on this alpha-hydroxy
ketone. Further research into its biological activities and potential applications in drug
development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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